Cas no 22423-45-6 (1H-Benzimidazol-2-amine,N,N-dimethyl-1-b-D-ribofuranosyl-)

• Product Name: 1H-Benzimidazol-2-amine,N,N-dimethyl-1-b-D-ribofuranosyl-
• CAS No: 22423-45-6
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 278902
• PubChem ID: 272602
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,N,N-dimethyl-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,N,N-dimethyl-1-b-D-ribofuranosyl-
• n,n-dimethyl-1-pentofuranosyl-1h-benzimidazol-2-amine
• NSC-117216
• 22423-45-6
• DTXSID70297662
• NSC117216

• Inchi： 1S/C14H19N3O4/c1-16(2)14-15-8-5-3-4-6-9(8)17(14)13-12(20)11(19)10(7-18)21-13/h3-6,10-13,18-20H,7H2,1-2H3
• InChI Key： MIGJUFSSVQKYQM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N(C)C)=NC2C=CC=CC1=2)O)O

Computed Properties

• Exact Mass: 293.138
• Monoisotopic Mass: 293.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 553.5°Cat760mmHg
• Flash Point: 288.5°C
• Refractive Index: 1.681
• PSA: 90.98000
• LogP: -0.28620